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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

dicyclohexylamine (DCHA) as a chemical solvent for absorbing acid gases, such as carbon

dioxide (CO₂) and hydrogen sulfide (H₂S), in industrial processes. Due to limited publicly

available data on dicyclohexylamine for this specific application, performance data for the

structurally similar and well-studied tertiary amine, N,N-dimethylcyclohexylamine (DMCA), is

presented as a predictive analogue. The protocols outlined below are generalized for the

evaluation of amine-based absorbents and can be adapted for DCHA.

Introduction
Amine scrubbing is a mature technology for removing acidic gases from process streams in

natural gas processing, oil refining, and carbon capture. The selection of the amine is critical to

the efficiency and economics of the process. Tertiary amines, like dicyclohexylamine, are of

interest due to their potentially high loading capacity and lower energy requirements for

regeneration compared to primary and secondary amines. DCHA's chemical structure suggests

it would react with CO₂ primarily through the bicarbonate formation mechanism, which is

characteristic of tertiary amines.

Physicochemical Properties of Dicyclohexylamine
A summary of the key physical and chemical properties of dicyclohexylamine is provided in

Table 1.
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Table 1: Physicochemical Properties of Dicyclohexylamine

Property Value

Chemical Formula HN(C₆H₁₁)₂

Molecular Weight 181.32 g/mol

Appearance Colorless to yellow liquid

Odor Fishy, amine-like

Boiling Point 253.8 - 255.8 °C

Density 0.91 g/cm³ @ 21 °C

pH 11 @ 20 °C (aqueous solution)

Flash Point 103.9 °C

Vapor Pressure 0.056 mmHg @ 25 °C

Source:[1]

Performance Data (Analogue: N,N-
Dimethylcyclohexylamine)
The following data for N,N-dimethylcyclohexylamine (DMCA) is presented to provide an

estimate of the expected performance characteristics for a cyclohexylamine-based absorbent.

DMCA is a tertiary amine that exhibits phase-change behavior, which can be advantageous for

solvent regeneration.

CO₂ Loading Capacity
The CO₂ loading is a measure of the moles of CO₂ absorbed per mole of amine. Phase

equilibrium experiments have been conducted on aqueous mixtures of DMCA with other

amines, such as N–Cyclohexyl-1,3-propanediamine (CHAP).

Table 2: CO₂ Loading of Aqueous DMCA-CHAP Blends at Various Temperatures and

Pressures
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Temperature (°C) CO₂ Partial Pressure (kPa)
CO₂ Loading (mol CO₂/mol
total amine)

40 10 ~0.65

40 40 ~0.85

40 80 ~0.95

60 10 ~0.45

60 40 ~0.70

60 80 ~0.80

90 10 ~0.25

90 40 ~0.50

90 80 ~0.65

Data derived from experimental investigations on DMCA-CHAP systems.[1][2]

Regeneration Conditions
A key advantage of some lipophilic amines like DMCA is the low temperature required for

regeneration, which can lead to significant energy savings.

Table 3: Regeneration Temperatures for DMCA-based Solvents

Amine Solvent
Regeneration Temperature
(°C)

Observations

DMCA 70
Phase change and desorption

of absorbed CO₂ observed.

DMCA / Hexylamine (2:1) 76 Phase change observed.

DMCA / Hexylamine (1:2) 80 Phase change observed.

Source:[3]
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Experimental Protocols
The following protocols describe standard laboratory procedures for evaluating the

performance of a novel amine absorbent like dicyclohexylamine.

Protocol for Determining CO₂ Absorption Capacity
(Vapor-Liquid Equilibrium)
This protocol outlines the use of a vapor-liquid equilibrium (VLE) apparatus to measure the

CO₂ loading capacity of a dicyclohexylamine solution at various temperatures and partial

pressures.

Objective: To determine the equilibrium solubility of CO₂ in an aqueous dicyclohexylamine
solution.

Apparatus:

High-pressure equilibrium cell with a known volume, equipped with temperature and

pressure sensors.

Magnetic stirrer.

Thermostatic bath (e.g., oil or water bath).

Gas supply (pure CO₂ and N₂).

Vacuum pump.

Analytical balance.

Gas chromatograph (optional, for vapor phase analysis).

Procedure:

Solution Preparation: Prepare an aqueous solution of dicyclohexylamine of the desired

weight percentage (e.g., 30 wt%) gravimetrically.

Apparatus Preparation:
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Clean and dry the equilibrium cell thoroughly.

Add a known mass of the prepared dicyclohexylamine solution to the cell.

Seal the cell and connect it to the gas lines and vacuum pump.

Degassing:

Cool the solution (e.g., using an ice bath) to minimize solvent evaporation.

Evacuate the cell using the vacuum pump to remove any dissolved gases.

Bring the cell to the desired experimental temperature using the thermostatic bath.

CO₂ Introduction:

Introduce a known amount of CO₂ gas into the cell from a gas reservoir of known volume

and pressure.

Record the initial pressure in the cell.

Equilibration:

Start the magnetic stirrer to facilitate gas-liquid contact.

Monitor the pressure inside the cell. The pressure will decrease as CO₂ is absorbed by the

amine solution.

Allow the system to reach equilibrium, which is indicated by a stable pressure reading over

an extended period (e.g., several hours).

Data Recording:

Record the final equilibrium pressure and temperature.

Calculation of CO₂ Loading:

Using the ideal gas law and accounting for the vapor pressure of the solvent, calculate the

moles of CO₂ in the gas phase at equilibrium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1670486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The difference between the initial moles of CO₂ introduced and the moles in the gas phase

at equilibrium gives the moles of CO₂ absorbed by the solution.

Calculate the CO₂ loading as moles of CO₂ absorbed per mole of amine in the solution.

Repeat: Repeat the procedure at different temperatures and initial CO₂ pressures to

generate a comprehensive VLE dataset.

Protocol for Measuring CO₂ Absorption Rate (Stirred
Cell Reactor)
This protocol describes the methodology for determining the kinetics of CO₂ absorption into a

dicyclohexylamine solution using a stirred cell reactor with a defined gas-liquid interfacial

area.

Objective: To measure the rate of CO₂ absorption and determine the overall mass transfer

coefficient.

Apparatus:

Jacketed glass stirred cell reactor with a flat gas-liquid interface.

Variable speed stirrer for the liquid phase.

Pressure transducer connected to a data acquisition system.

Thermostatic circulator.

Gas supply (pure CO₂).

Vacuum pump.

Procedure:

Preparation:

Prepare the dicyclohexylamine solution of the desired concentration.
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Add a known volume of the solution to the stirred cell reactor. The volume should be such

that the gas-liquid interfacial area is known.

System Setup:

Assemble the reactor and connect it to the gas lines, pressure transducer, and vacuum

pump.

Circulate fluid from the thermostatic bath through the reactor jacket to maintain a constant

temperature.

Degassing:

Evacuate the gas phase of the reactor to remove air.

Experiment Initiation:

Start the liquid phase stirrer at a constant speed to ensure a well-mixed liquid phase

without disturbing the gas-liquid interface.

Introduce CO₂ into the reactor to a specific initial pressure.

Start the data acquisition system to record the pressure as a function of time.

Data Collection:

The pressure in the reactor will decrease as CO₂ is absorbed. Continue recording until the

pressure drop becomes negligible.

Calculation of Absorption Rate:

The rate of CO₂ absorption (N_A) can be calculated from the rate of pressure drop (dP/dt)

using the following equation: N_A = (V_g / (R * T * A)) * (dP/dt) where:

V_g is the volume of the gas phase.

R is the ideal gas constant.

T is the absolute temperature.
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A is the interfacial area.

Data Analysis:

The overall mass transfer coefficient can be determined from the absorption rate and the

driving force (the difference between the interfacial and bulk CO₂ concentrations).

Visualization of Processes
Industrial Acid Gas Absorption-Desorption Cycle
The following diagram illustrates the typical workflow of an industrial amine scrubbing process

for acid gas removal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorption Section

Regeneration Section

Absorber
(Low Temp, High Pressure)

Sweet Gas Out Rich Amine

Lean/Rich Heat Exchanger

Stripper (Regenerator)
(High Temp, Low Pressure) Lean Amine

Cooled Lean Amine

Reboiler Condenser

Overhead VaporVapor

Steam

Heat In

Reflux

Acid Gas Out

Sour Gas In

Click to download full resolution via product page

Caption: Industrial workflow for acid gas removal using an amine solvent.
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Laboratory Experimental Workflow for VLE
Measurement
The following diagram outlines the logical steps for conducting a vapor-liquid equilibrium

experiment in a laboratory setting.
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Caption: Experimental workflow for VLE measurement of CO₂ in an amine solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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